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Compound of Interest

Compound Name:
2-Chloro-4H-1,3,2-

benzodioxaphosphorin-4-one

Cat. No.: B043517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Salicyl chlorophosphite, identified by the CAS number 5381-99-7, is a versatile

organophosphorus reagent. Also known by its systematic name, 2-Chloro-4H-1,3,2-
benzodioxaphosphorin-4-one, and the synonym SalPCl, this compound serves as a critical

building block in various synthetic applications.[1][2] Its utility is particularly pronounced in the

fields of agrochemicals, materials science, and pharmaceutical development, where it functions

as an efficient phosphitylating agent.[1] This technical guide provides a comprehensive

overview of the core properties, synthetic applications, and safety considerations of Salicyl

chlorophosphite, tailored for professionals in research and drug development.

Core Properties of Salicyl Chlorophosphite
Salicyl chlorophosphite is a solid material under standard conditions, with its appearance

ranging from white to off-white or even pale yellow.[1] A summary of its key physical and

chemical properties is presented in the tables below for easy reference and comparison.

Table 1: Chemical Identification
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Identifier Value

CAS Number 5381-99-7

Molecular Formula C₇H₄ClO₃P

Molecular Weight 202.53 g/mol [1]

Synonyms
2-Chloro-4H-1,3,2-benzodioxaphosphorin-4-

one, SalPCl, Salicyl phosphorochloridite[1][2]

PubChem ID 237010[1]

MDL Number MFCD00013353[1][2]

Table 2: Physical and Chemical Properties
Property Value

Appearance White to orange to green powder[1]

Melting Point 36-42 °C[1]

Boiling Point 127-128 °C at 11 mmHg[1][3]

Purity ≥ 97% (Assay by titration)[1]

Solubility Slightly soluble (4.7 g/L) at 25 °C (calculated)

Synthetic Applications
The primary utility of Salicyl chlorophosphite lies in its role as a phosphitylating agent,

particularly in the synthesis of H-phosphonates. These intermediates are crucial in the

production of modified nucleotides, which are often developed as antiviral or anticancer

prodrugs.

General Reaction Scheme: H-Phosphonate Synthesis
Salicyl chlorophosphite reacts readily with alcohols, including protected nucleosides, to form a

phosphite triester intermediate. This intermediate is then hydrolyzed to yield the corresponding

H-phosphonate monoester. The overall transformation is a key step in the synthesis of

nucleotide analogues.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7691650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7691650/
https://pubs.acs.org/doi/10.1021/jo00264a024
https://pmc.ncbi.nlm.nih.gov/articles/PMC7691650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7691650/
https://pubs.acs.org/doi/10.1021/jo00264a024
https://pmc.ncbi.nlm.nih.gov/articles/PMC7691650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7691650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7691650/
https://www.mdpi.com/1420-3049/23/6/1493
https://pmc.ncbi.nlm.nih.gov/articles/PMC7691650/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Products

Salicyl chlorophosphite
(CAS 5381-99-7)

Phosphite triester
intermediate

Reaction with R-OH

Alcohol (R-OH)
(e.g., protected nucleoside)

H-phosphonate
monoester

Salicylic acid
byproduct

Hydrolysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Intracellular Space

Nucleoside Phosphoramidate
Prodrug

Nucleoside Phosphoramidate
Prodrug

Cellular Uptake

Intermediate

Enzymatic Cleavage
(e.g., Cathepsin A, CES1)

Nucleoside
Monophosphate

Further Cleavage
(e.g., HINT1)

Nucleoside
Diphosphate

Phosphorylation
(Kinases)

Active Nucleoside
Triphosphate

Phosphorylation
(Kinases)

Viral Polymerase

Competitive Inhibition

Inhibition of Viral
Replication

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b043517?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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